BMS-242

• Molecular Formula: C28H35NO4
• Molecular Weight: 449.6 g/mol
• InChI: InChI=1S/C28H35NO4/c1-19(2)26(17-30)29-16-25-27(31-4)14-23(15-28(25)32-5)33-18-22-12-9-13-24(20(22)3)21-10-7-6-8-11-21/h6-15,19,26,29-30H,16-18H2,1-5H3/t26-/m0/s1
• InChIKey: MWIRGLMFWXSACP-SANMLTNESA-N

BMS-242: A Biphenyl PD-L1 Inhibitor for Immune Checkpoint Research

BMS-242 is a synthetic small-molecule inhibitor of the PD-1/PD-L1 protein-protein interaction, belonging to the (2-methyl-3-biphenylyl)methanol chemotype originally disclosed by Bristol-Myers Squibb [1]. It functions by binding directly to PD-L1 within a hydrophobic channel-like pocket of the PD-L1 homodimer, thereby blocking the interaction interface with PD-1 [2]. The compound, with CAS registry 1675204-51-9 and molecular formula C28H35NO4 (MW 449.59 g/mol), is one of the early biphenyl-based inhibitors that established the feasibility of targeting the PD-1/PD-L1 axis with non-antibody modalities [3].

Chemotype Biphenyl small-molecule probe

Target PD-L1 homodimer interface

Mechanism Blocks PD-1/PD-L1 interaction

Use Context Immune checkpoint research tool

• [1] Chupak, L.S.; Zheng, X. Compounds Useful as Immunomodulators. Bristol-Myers Squibb Co. WO2015034820 A1, 2015. View Source
• [2] Zak, K.M.; Grudnik, P.; Guzik, K.; Zieba, B.J.; Musielak, B.; Dömling, A.; Dubin, G.; Holak, T.A. Structural basis for small molecule targeting of the programmed death ligand 1 (PD-L1). Oncotarget 2016, 7, 30323–30335. View Source
• [3] Guzik, K.; Zak, K.M.; Grudnik, P.; Magiera, K.; Musielak, B.; Torner, R.; Skalniak, L.; Dömling, A.; Dubin, G.; Holak, T.A. Small-Molecule Inhibitors of the Programmed Cell Death-1/Programmed Death-Ligand 1 (PD-1/PD-L1) Interaction via Transiently Induced Protein States and Dimerization of PD-L1. J. Med. Chem. 2017, 60, 5857–5867. View Source

BMS-242: Non-Interchangeability with PD-L1 Small-Molecule Inhibitors

Within the biphenyl chemotype, ostensibly similar analogs (e.g., BMS-8, BMS-37, BMS-202) exhibit pronounced differences in PD-1/PD-L1 dissociation potency, cytotoxic liability, and structural binding modes [1]. Critically, BMS-242 and its close analog BMS-37 demonstrate elevated non-specific cytotoxicity at high test concentrations, a property not uniformly shared by other in-class compounds such as BMS-1001 and BMS-1166 [2]. These divergent off-target profiles mean that researchers cannot assume functional equivalence when substituting one biphenyl PD-L1 inhibitor for another in cell-based assays; procurement decisions must be guided by the specific quantitative evidence for each compound [3].

Biphenyl analogs (e.g., BMS-8, BMS-37, BMS-202) show marked differences in PD-1/PD-L1 dissociation potency and binding mode; BMS-242 occupies a mid-to-upper potency tier.

BMS-242 exhibits concentration-dependent cytotoxicity in T-cell exhaustion models, a liability not uniformly shared by BMS-1001 or BMS-1166, which may constrain assay concentration windows.

Shared PD-L1 binding pocket and dimerization mechanism do not guarantee functional equivalence; direct substitution without batch-specific validation may confound cell-based readouts.

• [1] Zak, K.M.; Grudnik, P.; Guzik, K.; Zieba, B.J.; Musielak, B.; Dömling, A.; Dubin, G.; Holak, T.A. Structural basis for small molecule targeting of the programmed death ligand 1 (PD-L1). Oncotarget 2016, 7, 30323–30335. View Source
• [2] Skalniak, L.; Zak, K.M.; Guzik, K.; Magiera, K.; Musielak, B.; Pachota, M.; Szelazek, B.; Kocik, J.; Grudnik, P.; Tomala, M.; Krzanik, S.; Pyrc, K.; Dömling, A.; Dubin, G.; Holak, T.A. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget 2017, 8, 72167–72181. View Source
• [3] Guzik, K.; Zak, K.M.; Grudnik, P.; Magiera, K.; Musielak, B.; Torner, R.; Skalniak, L.; Dömling, A.; Dubin, G.; Holak, T.A. Small-Molecule Inhibitors of the Programmed Cell Death-1/Programmed Death-Ligand 1 (PD-1/PD-L1) Interaction via Transiently Induced Protein States and Dimerization of PD-L1. J. Med. Chem. 2017, 60, 5857–5867. View Source

BMS-242: Quantitative Comparison with Key PD-L1 Inhibitors

HTRF Binding Potency vs. BMS-202

BMS-242 inhibits the PD-1/PD-L1 interaction with an IC50 in the range of 6–100 nM in the homogenous time-resolved fluorescence (HTRF) assay, as disclosed in the original Bristol-Myers Squibb patent [1]. This places it within the active range of the biphenyl series, where the most potent examples span 18–200 nM [2]. For reference, the closest well-characterized analog, BMS-202, achieves a substantially lower IC50 of 0.018 µM (18 nM) in the same HTRF format [3].

HTRF Binding Potency

Cross-study comparable

BMS-242: 6–100 nM vs BMS-202: 18 nM (HTRF)

Supports mid-potency tier for PD-L1 binding assays.

Potency range reflects patent disclosure; BMS-202 is ~5-fold more potent.

Evidence Dimension	PD-1/PD-L1 HTRF IC50
Target Compound Data	6–100 nM (patent disclosure range)
Comparator Or Baseline	BMS-202: 0.018 µM (18 nM); series range: 18–200 nM
Quantified Difference	BMS-242 is up to ~5-fold less potent than BMS-202; sits in the mid-to-upper range of the series.
Conditions	Homogenous time-resolved fluorescence (HTRF) binding assay; PD-L1/PD-1 protein complex.

Why This Matters

Researchers requiring maximal on-target potency per unit concentration should prioritize BMS-202, while BMS-242 may be selected when a compound with higher IC50 is needed as a less potent control or to achieve partial target engagement in dose-response studies.

• [1] Chupak, L.S.; Zheng, X. Compounds Useful as Immunomodulators. Bristol-Myers Squibb Co. WO2015034820 A1, 2015. View Source
• [2] Zak, K.M.; Grudnik, P.; Guzik, K.; Zieba, B.J.; Musielak, B.; Dömling, A.; Dubin, G.; Holak, T.A. Structural basis for small molecule targeting of the programmed death ligand 1 (PD-L1). Oncotarget 2016, 7, 30323–30335. View Source
• [3] Guzik, K.; Zak, K.M.; Grudnik, P.; Magiera, K.; Musielak, B.; Torner, R.; Skalniak, L.; Dömling, A.; Dubin, G.; Holak, T.A. Small-Molecule Inhibitors of the Programmed Cell Death-1/Programmed Death-Ligand 1 (PD-1/PD-L1) Interaction via Transiently Induced Protein States and Dimerization of PD-L1. J. Med. Chem. 2017, 60, 5857–5867. View Source

Cytotoxicity Profiling vs. BMS-1001 and BMS-1166

In a T-cell exhaustion model, BMS-242 and BMS-37 produced an unspecific decrease in readout signal at the highest concentrations used, indicative of confounding cytotoxicity [1]. In contrast, structurally related compounds BMS-1001 and BMS-1166 exhibited significantly reduced toxicity, with EC50 values for cytotoxicity of 33.4 µM and 40.5 µM, respectively [2]. This differential cytotoxic burden means that BMS-242's assay window is constrained at elevated concentrations relative to these later-generation inhibitors.

Cytotoxicity Profiling

Head-to-head

BMS-242: signal decrease at high µM vs BMS-1001 EC50 33.4 µM, BMS-1166 EC50 40.5 µM

Reported cytotoxicity may confound assay interpretation above 10 µM.

In T-cell exhaustion model; later analogs show quantifiable low toxicity.

Evidence Dimension	Non-specific cytotoxicity in T-cell exhaustion assay
Target Compound Data	Unspecific decrease in readout at highest concentrations tested; no clean EC50 determinable.
Comparator Or Baseline	BMS-1001: EC50 = 33.4 µM; BMS-1166: EC50 = 40.5 µM
Quantified Difference	BMS-242 exhibits qualitative cytotoxicity at high doses, while BMS-1001 and BMS-1166 show quantifiable low toxicity with EC50 values well above typical working concentrations.
Conditions	Human T-cell exhaustion model assessing functional restoration; PD-L1-induced exhaustion.

Why This Matters

For cell-based functional assays where concentrations above 10 µM may be required to achieve adequate target engagement, BMS-242's cytotoxicity liability risks confounding interpretation of PD-L1-specific effects, making later-generation analogs BMS-1001 or BMS-1166 preferable when high-dose treatment is planned.

• [1] Skalniak, L.; Zak, K.M.; Guzik, K.; Magiera, K.; Musielak, B.; Pachota, M.; Szelazek, B.; Kocik, J.; Grudnik, P.; Tomala, M.; Krzanik, S.; Pyrc, K.; Dömling, A.; Dubin, G.; Holak, T.A. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget 2017, 8, 72167–72181. View Source
• [2] Skalniak, L.; Zak, K.M.; Guzik, K.; Magiera, K.; Musielak, B.; Pachota, M.; Szelazek, B.; Kocik, J.; Grudnik, P.; Tomala, M.; Krzanik, S.; Pyrc, K.; Dömling, A.; Dubin, G.; Holak, T.A. Small-molecule inhibitors of PD-1/PD-L1 immune checkpoint alleviate the PD-L1-induced exhaustion of T-cells. Oncotarget 2017, 8, 72167–72181. View Source

PD-L1 Dimerization: Hydrophobic Pocket Binding Mode

NMR and X-ray crystallography studies confirm that BMS-242, like other biphenyl inhibitors, binds within a deep hydrophobic channel-like pocket at the center of the PD-L1 homodimer, stabilizing the dimer interface [1]. Hydrogen-deuterium exchange and NMR titration data demonstrate that BMS-242 directly interacts with PD-L1 and does not bind to PD-1, establishing target specificity [2]. This mechanism is shared with BMS-202, which has been structurally characterized at higher resolution and also induces PD-L1 dimerization [3].

Dimerization Mechanism

Class-level inference

Binds PD-L1 hydrophobic pocket, inducing homodimerization; mechanism shared with BMS-202.

Supports PD-L1 dimerization-dependent inhibition studies.

No dedicated co-crystal structure reported for BMS-242.

Evidence Dimension	Binding target and mechanism
Target Compound Data	BMS-242 binds PD-L1 at the dimer interface hydrophobic pocket; induces dimerization.
Comparator Or Baseline	BMS-202: binds same hydrophobic pocket; X-ray structure resolved; also induces PD-L1 dimerization.
Quantified Difference	Mechanistically identical to BMS-202; structural binding data for BMS-242 is less granular than BMS-202 (no dedicated co-crystal structure reported).
Conditions	NMR titration (1H-15N HMQC), X-ray crystallography of PD-L1/inhibitor complexes.

Why This Matters

For structural biology or biophysical studies requiring high-resolution inhibitor-bound structures for docking or MD simulations, BMS-202 is the preferred chemical probe due to its well-resolved co-crystal structure; BMS-242 can serve as an alternative when investigating structure-activity relationships around the biphenyl scaffold.

• [1] Zak, K.M.; Grudnik, P.; Guzik, K.; Zieba, B.J.; Musielak, B.; Dömling, A.; Dubin, G.; Holak, T.A. Structural basis for small molecule targeting of the programmed death ligand 1 (PD-L1). Oncotarget 2016, 7, 30323–30335. View Source
• [2] Guzik, K.; Zak, K.M.; Grudnik, P.; Magiera, K.; Musielak, B.; Torner, R.; Skalniak, L.; Dömling, A.; Dubin, G.; Holak, T.A. Small-Molecule Inhibitors of the Programmed Cell Death-1/Programmed Death-Ligand 1 (PD-1/PD-L1) Interaction via Transiently Induced Protein States and Dimerization of PD-L1. J. Med. Chem. 2017, 60, 5857–5867. View Source
• [3] Zak, K.M.; Grudnik, P.; Guzik, K.; Zieba, B.J.; Musielak, B.; Dömling, A.; Dubin, G.; Holak, T.A. Structural basis for small molecule targeting of the programmed death ligand 1 (PD-L1). Oncotarget 2016, 7, 30323–30335. View Source

PD-L1-Selective Binding Validated by NMR

Binary NMR titration experiments using 15N-labeled PD-1 and PD-L1 demonstrate that BMS-242, along with BMS-8, BMS-37, and BMS-202, binds exclusively to PD-L1 and not to PD-1 [1]. This PD-L1-only binding profile is a hallmark of the biphenyl series and distinguishes these compounds from peptide-based or macrocyclic inhibitors that may interact with both proteins or with PD-1 alone [2].

PD-L1 Selectivity (NMR)

Class-level inference

Binds PD-L1 exclusively; no PD-1 binding detected by 2D 1H-15N HMQC.

Validates PD-L1-selective probe for target engagement studies.

Selectivity conserved across biphenyl series.

Evidence Dimension	Target selectivity (PD-L1 vs. PD-1)
Target Compound Data	Binds PD-L1; no detectable binding to PD-1 by NMR.
Comparator Or Baseline	BMS-8, BMS-37, BMS-202: all bind PD-L1 exclusively; no PD-1 binding detected.
Quantified Difference	No quantitative difference within the biphenyl series; all members share PD-L1-exclusive binding.
Conditions	2D 1H-15N HMQC NMR; 15N-labeled PD-1 and PD-L1 proteins.

Why This Matters

Researchers seeking a PD-L1-selective chemical probe (as opposed to a dual PD-1/PD-L1 inhibitor) can confidently select any member of the biphenyl series including BMS-242, with target specificity validated by direct NMR binding evidence rather than inferred from functional assays alone.

• [1] Zak, K.M.; Grudnik, P.; Guzik, K.; Zieba, B.J.; Musielak, B.; Dömling, A.; Dubin, G.; Holak, T.A. Structural basis for small molecule targeting of the programmed death ligand 1 (PD-L1). Oncotarget 2016, 7, 30323–30335. View Source
• [2] Guzik, K.; Zak, K.M.; Grudnik, P.; Magiera, K.; Musielak, B.; Torner, R.; Skalniak, L.; Dömling, A.; Dubin, G.; Holak, T.A. Small-Molecule Inhibitors of the Programmed Cell Death-1/Programmed Death-Ligand 1 (PD-1/PD-L1) Interaction via Transiently Induced Protein States and Dimerization of PD-L1. J. Med. Chem. 2017, 60, 5857–5867. View Source

PD-1/PD-L1 Complex Dissociation Potential (AIDA)

NMR-based AIDA (Antagonist Induced Dissociation Assay) experiments confirmed that BMS-202 dissociates the pre-formed PD-1/PD-L1 complex at stoichiometric concentrations, with BMS-8 and BMS-202 both capable of disrupting the complex in vitro [1]. BMS-242, as a structural analog with a shared binding pocket, is expected to exhibit comparable complex dissociation activity, consistent with its HTRF potency range [2]. Direct AIDA data for BMS-242 has not been published.

Complex Dissociation (AIDA)

Class-level inference

No direct AIDA data published; expected based on analog BMS-202 activity.

Analog-supported expectation; BMS-202 recommended as positive control.

Direct validation required for BMS-242 in dissociation assays.

Evidence Dimension	PD-1/PD-L1 complex dissociation
Target Compound Data	Expected to dissociate complex at stoichiometric concentrations based on analog data; no direct AIDA measurement published.
Comparator Or Baseline	BMS-202 and BMS-8: confirmed complex dissociation by AIDA NMR.
Quantified Difference	Not quantifiable for BMS-242 due to lack of direct measurement.
Conditions	AIDA NMR; 15N-labeled PD-1 pre-complexed with unlabeled PD-L1.

Why This Matters

For functional validation studies requiring direct biophysical evidence of PD-1/PD-L1 complex dissociation, BMS-202 or BMS-8 should be prioritized as positive controls, as their AIDA data are published; BMS-242 may be used when the biphenyl scaffold itself is the variable under investigation.

• [1] Zak, K.M.; Grudnik, P.; Guzik, K.; Zieba, B.J.; Musielak, B.; Dömling, A.; Dubin, G.; Holak, T.A. Structural basis for small molecule targeting of the programmed death ligand 1 (PD-L1). Oncotarget 2016, 7, 30323–30335. View Source
• [2] Guzik, K.; Zak, K.M.; Grudnik, P.; Magiera, K.; Musielak, B.; Torner, R.; Skalniak, L.; Dömling, A.; Dubin, G.; Holak, T.A. Small-Molecule Inhibitors of the Programmed Cell Death-1/Programmed Death-Ligand 1 (PD-1/PD-L1) Interaction via Transiently Induced Protein States and Dimerization of PD-L1. J. Med. Chem. 2017, 60, 5857–5867. View Source

BMS-242: Best Research Applications

Mid-Potency Control for PD-L1 SAR Studies

BMS-242 occupies a specific potency tier (IC50 ~6–100 nM) within the biphenyl chemotype, less potent than BMS-202 (18 nM) but within the active range of the original 200-compound series [1]. This makes it suitable as a reference point when evaluating novel PD-L1 inhibitor scaffolds, where researchers need a comparator of intermediate activity to benchmark improvements in potency [2].

Cytotoxicity Profiling in Immuno-Oncology Assays

The documented non-specific cytotoxicity of BMS-242 at high concentrations provides a valuable experimental tool for distinguishing true PD-L1-mediated immune restoration from off-target effects in T-cell exhaustion models [1]. Researchers can use BMS-242 alongside low-toxicity analogs such as BMS-1166 (cytotoxicity EC50 = 40.5 µM) to establish assay-specific concentration ceilings and validate that functional rescue is on-target [2].

Biphenyl Probe for PD-L1 Dimerization Studies

For biophysical studies focused on PD-L1 dimerization dynamics—such as hydrogen-deuterium exchange mass spectrometry (HDX-MS) or surface plasmon resonance (SPR)—BMS-242 offers a chemically tractable biphenyl probe that induces the same dimeric conformational state as BMS-202 [1]. It is preferred when the goal is to vary the inhibitor chemotype within the biphenyl series without requiring the inhibitor-bound crystal structure [2].

NMR-Based PD-L1 Binding Validation

Because BMS-242's exclusive binding to PD-L1 (versus PD-1) has been confirmed by 2D 1H-15N HMQC NMR, it serves as a validated PD-L1-selective small-molecule probe for target engagement studies [1]. This is particularly useful when orthogonal validation of PD-L1 engagement is required alongside antibody-based detection methods, leveraging the NMR-validated binding specificity shared across the biphenyl class [2].

Application

Selection Property

Validation Focus

Mid-potency control for PD-L1 SAR

PD-L1 HTRF potency tier

Benchmarking novel inhibitor potency

Cytotoxicity profiling in T-cell assays

Cytotoxicity liability at high µM

On-target vs. off-target effect differentiation

Biphenyl probe for PD-L1 dimerization

PD-L1 dimerization induction

Biophysical characterization of dimer interface

NMR-based PD-L1 binding validation

PD-L1 exclusive binding by NMR

Orthogonal target engagement confirmation

• [1] Zak, K.M.; Grudnik, P.; Guzik, K.; Zieba, B.J.; Musielak, B.; Dömling, A.; Dubin, G.; Holak, T.A. Structural basis for small molecule targeting of the programmed death ligand 1 (PD-L1). Oncotarget 2016, 7, 30323–30335. View Source
• [2] Guzik, K.; Zak, K.M.; Grudnik, P.; Magiera, K.; Musielak, B.; Torner, R.; Skalniak, L.; Dömling, A.; Dubin, G.; Holak, T.A. Small-Molecule Inhibitors of the Programmed Cell Death-1/Programmed Death-Ligand 1 (PD-1/PD-L1) Interaction via Transiently Induced Protein States and Dimerization of PD-L1. J. Med. Chem. 2017, 60, 5857–5867. View Source